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enoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the chemical identity of Ethyl 2-amino-5-methylhex-4-enoate.
The primary objective of this document is to provide the verified Chemical Abstracts Service
(CAS) number and the International Union of Pure and Applied Chemistry (IUPAC) name for
this compound. Following a comprehensive search of scientific literature, chemical databases,
and patent repositories, this guide presents the available identifying information. However, it is
important to note that detailed technical data, including experimental protocols, extensive
guantitative data, and specific biological signaling pathways for this compound, are not readily
available in the public domain at the time of this report.

Chemical Identification

The compound of interest is identified as Ethyl 2-amino-5-methylhex-4-enoate. This name
describes an ethyl ester of a six-carbon chain (hexenoate) with a double bond at the fourth
carbon, a methyl group at the fifth carbon, and an amino group at the second carbon.
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Identifier Value
IUPAC Name ethyl 2-amino-5-methylhex-4-enoate
CAS Number 824394-14-1[1]
Molecular Formula CoH17NO2
Data Availability

A thorough investigation was conducted to gather in-depth technical information regarding
Ethyl 2-amino-5-methylhex-4-enoate. The search encompassed a wide range of scientific
databases, peer-reviewed journals, and patent archives.

The following outlines the extent of the information that is currently available:

o Experimental Protocols: Detailed experimental procedures for the specific synthesis of Ethyl
2-amino-5-methylhex-4-enoate are not described in the readily accessible scientific
literature. While general methods for the synthesis of unsaturated amino esters exist, a
protocol tailored to this specific molecule has not been identified.

e Quantitative Data: Spectroscopic and other quantitative analytical data for Ethyl 2-amino-5-
methylhex-4-enoate are not publicly available. This includes, but is not limited to, NMR, IR,
and mass spectrometry data.

» Biological Activity and Signaling Pathways: There is no available information in the public
domain regarding the biological activity of Ethyl 2-amino-5-methylhex-4-enoate.
Consequently, no associated signaling pathways have been described or elucidated.

Logical Relationship of Available Information

Due to the limited data, a diagram illustrating experimental workflows or signaling pathways
cannot be constructed. However, a logical diagram representing the current state of knowledge
for this compound is provided below.
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Caption: Current knowledge status of Ethyl 2-amino-5-methylhex-4-enoate.

Conclusion

While the fundamental chemical identifiers, the CAS number and IUPAC name, for Ethyl 2-
amino-5-methylhex-4-enoate have been established, a deeper technical understanding of this
compound is hampered by the lack of publicly available data. Researchers, scientists, and drug
development professionals interested in this molecule should be aware that its synthesis,
properties, and potential biological effects are not documented in accessible scientific literature.
Further investigation into proprietary chemical libraries or de novo synthesis and analysis would
be required to build a comprehensive technical profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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